2-{3-bromo-4-[(3-nitrobenzyl)oxy]benzylidene}-1H-indene-1,3(2H)-dione

• IUPAC Name: 2-[[3-bromo-4-[(3-nitrophenyl)methoxy]phenyl]methylidene]indene-1,3-dione
• InChI: InChI=1S/C23H14BrNO5/c24-20-12-14(11-19-22(26)17-6-1-2-7-18(17)23(19)27)8-9-21(20)30-13-15-4-3-5-16(10-15)25(28)29/h1-12H,13H2
• InChI Key: PQIDLGKQARDJKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CC3=CC(=C(C=C3)OCC4=CC(=CC=C4)[N+](=O)[O-])Br)C2=O
• Molecular Formula: C23H14BrNO5
• Molecular Weight: 464.3 g/mol

Description

The compound “2-{3-bromo-4-[(3-nitrobenzyl)oxy]benzylidene}-1H-indene-1,3(2H)-dione” is a complex organic molecule. It contains several functional groups including a bromo group, a nitro group, a benzylidene group, and an indene-1,3-dione group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the bromo and nitro groups, the formation of the benzylidene group, and the formation of the indene-1,3-dione group. The exact synthesis pathway would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the benzene ring. The bromo and nitro groups are likely to be ortho, meta, or para to each other depending on the specific synthesis pathway used.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, including electrophilic aromatic substitution reactions and nucleophilic substitution reactions at the bromo and nitro positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromo and nitro groups could increase its reactivity compared to a simple benzene ring.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a pharmaceutical, it could interact with biological targets in the body to exert its effects.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve exploring its potential uses, investigating its mechanism of action, and optimizing its synthesis pathway.